Cas no 58937-88-5 (2-Azabicyclo[3.3.1]nonan-7-one)

• Product Name: 2-Azabicyclo[3.3.1]nonan-7-one
• CAS No: 58937-88-5
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 340405
• PubChem ID: 21634577
• Update Time: 2025-04-19

2-Azabicyclo[3.3.1]nonan-7-one Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.3.1]nonan-7-one
• 6-azabicyclo[3.3.1]nonan-3-one
• DTXSID90616513
• 58937-88-5
• AKOS006355158

• Inchi： 1S/C8H13NO/c10-8-4-6-1-2-9-7(3-6)5-8/h6-7,9H,1-5H2
• InChI Key： UAVCLXBCZCAQSB-UHFFFAOYSA-N
• SMILES： O=C1CC2CC(C1)CCN2

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines